Cas no 887980-12-3 (6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde)

• Product Name: 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde
• CAS No: 887980-12-3
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4791337
• Update Time: 2025-06-09

6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-(TRIFLUOROMETHOXY)PHENYL)PICOLINALDEHYDE
• AB23902
• 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)19-12-7-2-1-5-10(12)11-6-3-4-9(8-18)17-11/h1-8H
• InChI Key： TWDBFAPKHYRBOD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC=C(C=O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde

Introduction to 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde (CAS No. 887980-12-3) and Its Emerging Applications in Chemical Biology

6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde, identified by the chemical abstracts service number 887980-12-3, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. This compound, featuring a picoline backbone substituted with a trifluoromethoxy group, exhibits promising potential in various biochemical and pharmaceutical applications. The presence of both electron-withdrawing and electron-donating groups in its molecular framework imparts distinct reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The trifluoromethoxy moiety is a key structural feature that enhances the compound's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. This modification not only improves solubility in organic solvents but also influences its interaction with biological targets. Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity, particularly in the context of cytochrome P450 enzymes and other metabolic pathways. The aldehyde group in 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In the realm of drug development, aldehydes are widely recognized for their ability to participate in condensation reactions, forming Schiff bases and other heterocyclic structures. The picoline ring, a derivative of pyridine, introduces basicity and aromaticity, which can be leveraged to target specific binding sites in proteins and nucleic acids. Current research is exploring the use of 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde as an intermediate in the synthesis of kinase inhibitors, given its capacity to form stable adducts with ATP-binding pockets. Such interactions are pivotal in developing treatments for cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its potential in photodynamic therapy (PDT). Aldehydes are known to generate reactive oxygen species (ROS) upon light activation, which can selectively damage malignant cells. The trifluoromethoxy group enhances photostability, allowing for prolonged therapeutic action. Preliminary experiments have demonstrated that derivatives of 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde exhibit high efficacy in killing tumor cells while minimizing side effects on healthy tissues. This opens up new avenues for developing next-generation PDT agents.

The compound's utility extends beyond oncology; it has shown promise in antimicrobial applications as well. The structural motif mimics natural products known to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. By incorporating 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde into novel antibiotics or antivirals, researchers aim to combat rising antibiotic resistance by targeting previously unexplored pathways. The fluorine atoms contribute to increased bioavailability and reduced susceptibility to degradation by microbial enzymes.

Synthetic methodologies for 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde have been refined over recent years, leveraging advances in catalytic asymmetric synthesis and flow chemistry. These techniques allow for scalable production while maintaining high enantiopurity, which is crucial for pharmacological applications. The ability to access enantiomerically pure forms of this compound enables researchers to study stereochemical influences on biological activity, further optimizing drug candidates.

The integration of computational chemistry has also accelerated the discovery process for derivatives of 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde. Molecular modeling studies predict binding affinities and interaction profiles with target proteins, guiding experimental design. Machine learning algorithms trained on large datasets have identified novel structural features that enhance potency or selectivity. This interdisciplinary approach has led to faster iteration cycles in drug development pipelines.

Future directions for research include exploring the compound's role in neurodegenerative diseases. Aldehydes have been implicated in protein misfolding events associated with conditions like Alzheimer's disease and Parkinson's disease. The unique electronic properties of 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde may enable it to modulate protein aggregation or interact with neurotransmitter receptors involved in cognitive function.

In conclusion, 6-(2-(Trifluoromethoxy)phenyl)picolinaldehyde (CAS No. 887980-12-3) represents a multifaceted tool with broad applications across chemical biology and pharmaceutical sciences. Its structural features—particularly the trifluoromethoxy group—enhance its reactivity and bioavailability, making it an attractive scaffold for drug discovery. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in addressing some of the most pressing challenges in medicine today.